![molecular formula C18H26N2O3 B248311 Ethyl 1-[3-oxo-3-(4-toluidino)propyl]-4-piperidinecarboxylate](/img/structure/B248311.png)
Ethyl 1-[3-oxo-3-(4-toluidino)propyl]-4-piperidinecarboxylate
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Overview
Description
Ethyl 1-[3-oxo-3-(4-toluidino)propyl]-4-piperidinecarboxylate, also known as EPPP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. EPPP is a piperidine derivative that is used as a reagent in organic chemistry and has been studied for its potential use in medicinal chemistry.
Mechanism of Action
The exact mechanism of action of Ethyl 1-[3-oxo-3-(4-toluidino)propyl]-4-piperidinecarboxylate is not fully understood, but it is believed to act as a GABA receptor agonist, which may contribute to its analgesic and anesthetic effects. It has also been found to inhibit voltage-gated sodium channels, which may contribute to its anticonvulsant effects.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects, including analgesia, sedation, and anticonvulsant activity. It has also been found to have muscle relaxant effects and to reduce the frequency and severity of seizures in animal models.
Advantages and Limitations for Lab Experiments
One of the advantages of using Ethyl 1-[3-oxo-3-(4-toluidino)propyl]-4-piperidinecarboxylate in lab experiments is its relatively simple synthesis method, which makes it readily available for research purposes. However, one of the limitations is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several potential future directions for research on Ethyl 1-[3-oxo-3-(4-toluidino)propyl]-4-piperidinecarboxylate, including the development of new drugs for the treatment of pain, epilepsy, and other neurological disorders. Further studies are also needed to fully understand the mechanism of action of this compound and to determine its potential toxicity and side effects. Additionally, research on the synthesis of this compound and its derivatives may lead to the development of new compounds with improved properties and applications.
Synthesis Methods
Ethyl 1-[3-oxo-3-(4-toluidino)propyl]-4-piperidinecarboxylate can be synthesized through several methods, including the reaction of 4-toluidine with ethyl acetoacetate, followed by the reaction of the resulting product with piperidine and ethyl chloroformate. Another synthesis method involves the reaction of 4-toluidine with ethyl 4-piperidinecarboxylate, followed by the reaction of the resulting product with ethyl chloroformate.
Scientific Research Applications
Ethyl 1-[3-oxo-3-(4-toluidino)propyl]-4-piperidinecarboxylate has been studied for its potential applications in medicinal chemistry, particularly in the development of new drugs for the treatment of various diseases. It has been found to exhibit analgesic, anesthetic, and anticonvulsant properties, making it a promising candidate for the development of new drugs for the treatment of pain, epilepsy, and other neurological disorders.
Properties
Molecular Formula |
C18H26N2O3 |
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Molecular Weight |
318.4 g/mol |
IUPAC Name |
ethyl 1-[3-(4-methylanilino)-3-oxopropyl]piperidine-4-carboxylate |
InChI |
InChI=1S/C18H26N2O3/c1-3-23-18(22)15-8-11-20(12-9-15)13-10-17(21)19-16-6-4-14(2)5-7-16/h4-7,15H,3,8-13H2,1-2H3,(H,19,21) |
InChI Key |
UYKRTPLYKHJURI-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1CCN(CC1)CCC(=O)NC2=CC=C(C=C2)C |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)CCC(=O)NC2=CC=C(C=C2)C |
solubility |
47.8 [ug/mL] |
Origin of Product |
United States |
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